2-(N-ethylbenzenesulfonamido)propanoic acid

• IUPAC Name: 2-[benzenesulfonyl(ethyl)amino]propanoic acid
• InChI: InChI=1S/C11H15NO4S/c1-3-12(9(2)11(13)14)17(15,16)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,13,14)
• InChI Key: LXHCJVYROBWOJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(C)C(=O)O)S(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

2-(N-ethylbenzenesulfonamido)propanoic acid, also known as EBSPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

2-(N-ethylbenzenesulfonamido)propanoic acid exerts its effects through the inhibition of the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids in bacteria, plants, and fungi. By inhibiting this enzyme, 2-(N-ethylbenzenesulfonamido)propanoic acid disrupts the biosynthesis of these amino acids, leading to the inhibition of cell growth and division.
Biochemical and Physiological Effects:
2-(N-ethylbenzenesulfonamido)propanoic acid has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis. In addition, 2-(N-ethylbenzenesulfonamido)propanoic acid has been shown to have herbicidal properties and has been studied for its potential use as a herbicide. 2-(N-ethylbenzenesulfonamido)propanoic acid has also been studied for its potential use as a water treatment agent due to its ability to adsorb heavy metals.

Advantages and Limitations for Lab Experiments

2-(N-ethylbenzenesulfonamido)propanoic acid has several advantages for laboratory experiments, including its high purity, stability, and solubility in water. However, 2-(N-ethylbenzenesulfonamido)propanoic acid also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 2-(N-ethylbenzenesulfonamido)propanoic acid, including the development of more efficient synthesis methods, the study of its potential applications in medicine, agriculture, and environmental science, and the investigation of its mechanism of action and biochemical and physiological effects. In addition, further research is needed to explore the potential advantages and limitations of 2-(N-ethylbenzenesulfonamido)propanoic acid for laboratory experiments and to develop new applications for this compound.

Synthesis Methods

2-(N-ethylbenzenesulfonamido)propanoic acid can be synthesized through various methods, including the reaction of N-ethylbenzenesulfonamide with 2-bromo-propionic acid, followed by hydrolysis and decarboxylation. Another method involves the reaction of N-ethylbenzenesulfonamide with ethyl bromoacetate, followed by hydrolysis and decarboxylation. The yield of 2-(N-ethylbenzenesulfonamido)propanoic acid can be increased by optimizing the reaction conditions, such as temperature, pH, and reaction time.

Scientific Research Applications

2-(N-ethylbenzenesulfonamido)propanoic acid has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-(N-ethylbenzenesulfonamido)propanoic acid has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis. In agriculture, 2-(N-ethylbenzenesulfonamido)propanoic acid has been studied for its potential use as a herbicide due to its ability to inhibit the enzyme acetolactate synthase, which is essential for plant growth. In environmental science, 2-(N-ethylbenzenesulfonamido)propanoic acid has been studied for its potential use as a water treatment agent due to its ability to adsorb heavy metals.